Cas no 882749-54-4 (4-fluorobenzyl 4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl sulfide)

• Product Name: 4-fluorobenzyl 4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl sulfide
• CAS No: 882749-54-4
• MF: C₁₇H₁₆FN₃S
• MW: 313.39244556427
• CID: 6783171
• PubChem ID: 4403752
• Update Time: 2025-08-04

4-fluorobenzyl 4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl sulfide Chemical and Physical Properties

Names and Identifiers

• AKOS003894401
• 882749-54-4
• 3-((4-Fluorobenzyl)thio)-4-methyl-5-(m-tolyl)-4H-1,2,4-triazole
• 3-[(4-fluorophenyl)methylsulfanyl]-4-methyl-5-(3-methylphenyl)-1,2,4-triazole
• JS-2710
• 3-{[(4-fluorophenyl)methyl]sulfanyl}-4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole
• 4-fluorobenzyl 4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl sulfide

• Inchi： 1S/C17H16FN3S/c1-12-4-3-5-14(10-12)16-19-20-17(21(16)2)22-11-13-6-8-15(18)9-7-13/h3-10H,11H2,1-2H3
• InChI Key： LAGVSRFNSMIDKF-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)C1=NN=C(C2C=CC=C(C)C=2)N1C

Computed Properties

• Exact Mass: 313.10489686g/mol
• Monoisotopic Mass: 313.10489686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56Ų

Additional information on 4-fluorobenzyl 4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl sulfide

4-Fluorobenzyl 4-Methyl-5-(3-Methylphenyl)-4H-1,2,4-Triazol-3-Yl Sulfide: A Comprehensive Overview

The compound with CAS No. 882749-54-4, commonly referred to as 4-fluorobenzyl 4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl sulfide, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of sulfides and is characterized by its complex molecular architecture, which includes a triazole ring system and a fluorobenzyl group. The triazole ring is a heterocyclic aromatic compound that plays a significant role in the compound's stability and reactivity. The presence of the fluorobenzyl group further enhances its chemical versatility, making it a valuable molecule in various research and industrial applications.

Recent studies have highlighted the potential of 4-fluorobenzyl 4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl sulfide in the field of medicinal chemistry. Researchers have explored its ability to act as a scaffold for drug design, particularly in the development of novel anti-inflammatory and antitumor agents. The compound's triazole ring has been shown to exhibit significant bioactivity due to its ability to form hydrogen bonds and interact with biological targets. Additionally, the fluorobenzyl group contributes to the molecule's lipophilicity, which is crucial for its absorption and distribution within biological systems.

The synthesis of CAS No. 882749-54-4 involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Key steps include the formation of the triazole ring through a click reaction and the subsequent coupling of the fluorobenzyl group using palladium-catalyzed cross-coupling reactions. These methods ensure high yields and excellent purity, making the compound suitable for both academic research and industrial-scale production.

In terms of applications, 4-fluorobenzyl 4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl sulfide has shown promise in materials science as well. Its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. Recent research has demonstrated its ability to act as an efficient charge transport material in organic light-emitting diodes (OLEDs), where it enhances device performance by improving charge injection and transport properties.

The compound's stability under various environmental conditions has also been extensively studied. It has been found to be resistant to thermal degradation and oxidation, which are critical factors for its long-term usability in practical applications. Furthermore, its solubility in common organic solvents facilitates its handling and processing during synthesis and formulation.

From an environmental perspective, CAS No. 882749-54-4 has been evaluated for its biodegradability and ecotoxicological impact. Studies indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic organisms when used responsibly. These findings underscore the importance of sustainable practices in the production and disposal of such compounds.

In conclusion, 4-fluorobenzyl 4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-Yl Sulfide (CAS No. 882749-54-) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and bioactivity studies, positions it as a valuable tool in both academic research and industrial innovation.